3-Ethyl-3,6-octanediol

• IUPAC Name: 3-ethyloctane-3,6-diol
• InChI: InChI=1S/C10H22O2/c1-4-9(11)7-8-10(12,5-2)6-3/h9,11-12H,4-8H2,1-3H3
• InChI Key: WPJZHZGPOBOXCF-UHFFFAOYSA-N
• Canonical SMILES: CCC(CCC(CC)(CC)O)O
• Molecular Formula: C10H22O2
• Molecular Weight: 174.28 g/mol
• CAS No.: 27838-99-9

Description

Key factors influencing its behavior include stereochemistry, substituent positions (ethyl vs. methyl), and molecular symmetry .

Comparison with Similar Compounds

Structural and Physical Properties

The table below compares 3-Ethyl-3,6-octanediol with structurally related diols:

Compound Name	Molecular Formula	Molecular Weight	Substituents	Boiling Point (°C)	Melting Point (°C)	Density (g/cm³)	Key Evidence Source
3,6-Octanediol	C₈H₁₈O₂	146.23	None	N/A	N/A	N/A
(3S,6S)-2,7-Dimethyl-3,6-octanediol	C₁₀H₂₂O₂	174.28	Methyl (positions 2,7)	252.2 (predicted)	124–125	0.916
3,7-Dimethyl-1,6-octanediol	C₁₀H₂₂O₂	174.28	Methyl (positions 3,7)	N/A	N/A	N/A
6-Ethyl-3-methyl-1,6-octanediol	C₁₁H₂₄O₂	188.31	Ethyl (position 6), methyl (position 3)	271.3 (predicted)	N/A	0.916
3,6-Dimethyl-3,6-octanediol*	C₁₀H₂₂O₂	174.28	Methyl (positions 3,6)	N/A	N/A	N/A	(discrepancy noted)

Notes:

• Ethyl vs. Methyl Substituents: Ethyl groups (e.g., in 6-Ethyl-3-methyl-1,6-octanediol) increase molecular weight and boiling point compared to methyl-substituted analogs due to greater van der Waals interactions .
• Stereochemical Influence: (3S,6S)-2,7-Dimethyl-3,6-octanediol has defined stereocenters, which can affect crystallization (melting point 124–125°C) and synthetic pathways .
• Discrepancy Alert: lists "3,6-Dimethyl-3,6-octanediol" as C₁₀H₁₈O₂, which conflicts with the expected formula (C₁₀H₂₂O₂) for a saturated diol. This may reflect a typographical error in the source .